Cas no 64993-87-9 (a-D-Galactopyranoside, methyl3,4-O-(1-methylethylidene)-, bis(4-methylbenzenesulfonate) (9CI))

• Product Name: a-D-Galactopyranoside, methyl3,4-O-(1-methylethylidene)-, bis(4-methylbenzenesulfonate) (9CI)
• CAS No: 64993-87-9
• MF: C₂₄H₃₀O₁₀S₂
• MW: 542.619005680084
• CID: 519051
• Update Time: 2026-04-29

a-D-Galactopyranoside, methyl3,4-O-(1-methylethylidene)-, bis(4-methylbenzenesulfonate) (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside, methyl3,4-O-(1-methylethylidene)-, bis(4-methylbenzenesulfonate) (9CI)
• [6-methoxy-2,2-dimethyl-7-(4-methylphenyl)sulfonyloxy-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-4-yl]methyl 4-methylbenzenesulfonate
• AC1L6SW5
• methyl 3,4-O-(1-methylethylidene)-2,6-bis-O-[(4-methylphenyl)sulfonyl]hexopyranoside
• NSC170198

Computed Properties

• Exact Mass: 542.1281
• Monoisotopic Mass: 542.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 938
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.4
• Boiling Point: 669.6°C at 760 mmHg
• Flash Point: 358.8°C
• Refractive Index: 1.595
• PSA: 123.66
• LogP: 4.83580